Cas no 2179038-46-9 (1-Bromo-3-chloro-2-ethoxy-4-fluorobenzene)

• Product Name: 1-Bromo-3-chloro-2-ethoxy-4-fluorobenzene
• CAS No: 2179038-46-9
• MF: C₈H₇BrClFO
• MW: 253.495984315872
• CID: 5073701
• Update Time: 2023-08-25

1-Bromo-3-chloro-2-ethoxy-4-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-chloro-2-ethoxy-4-fluorobenzene

• Inchi： 1S/C8H7BrClFO/c1-2-12-8-5(9)3-4-6(11)7(8)10/h3-4H,2H2,1H3
• InChI Key： RGIKBXBHTWYCNB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1OCC)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2